Cas no 2229497-54-3 (N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine
• CAS No: 2229497-54-3
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 5931885
• PubChem ID: 165977478
• Update Time: 2025-06-07

N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine
• N-[(3,4-dimethoxy-5-nitrophenyl)methyl]-N-methylhydroxylamine
• EN300-1775958
• 2229497-54-3

• Inchi： 1S/C10H14N2O5/c1-11(13)6-7-4-8(12(14)15)10(17-3)9(5-7)16-2/h4-5,13H,6H2,1-3H3
• InChI Key： XLWZLOJXPCBOFQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CN(C)O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.8Ų

Additional information on N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine

Introduction to N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine (CAS No. 2229497-54-3)

N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229497-54-3, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and molecular biology studies. The presence of both dimethoxy and nitro functional groups in its aromatic ring system contributes to its distinct reactivity and makes it a valuable intermediate in synthetic chemistry.

The compound's molecular structure consists of a benzene ring substituted with two methoxy groups at the 3rd and 4th positions, and a nitro group at the 5th position, along with a hydroxylamine moiety attached to a methyl-substituted nitrogen atom. This configuration imparts a balance of electron-rich and electron-withdrawing characteristics, making it suitable for various chemical transformations. The hydroxylamine group, in particular, is known for its ability to participate in nucleophilic substitution reactions, which are pivotal in the synthesis of more complex molecules.

In recent years, N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine has been explored for its potential role in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to act as a precursor for more complex pharmacophores. The nitro group can be reduced to an amine, expanding the compound's utility in medicinal chemistry. Additionally, the dimethoxy substituents can influence electronic properties, making it a candidate for designing molecules with specific binding affinities.

One of the most compelling aspects of this compound is its versatility in synthetic pathways. It can serve as a building block for creating more intricate structures by undergoing various chemical modifications. For instance, the hydroxylamine group can react with aldehydes or ketones to form oximes, which are important intermediates in organic synthesis. Furthermore, the presence of both methyl and hydroxylamine groups allows for further functionalization through reactions such as condensation or oxidation.

The pharmaceutical industry has been keen on exploring derivatives of N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine due to its structural features that mimic natural bioactive compounds. Studies have indicated that modifications to this core structure could lead to compounds with enhanced biological activity. For example, replacing the nitro group with an amino group could yield derivatives with different pharmacological properties. Such modifications are crucial in optimizing drug candidates for efficacy and safety.

Recent advancements in computational chemistry have also facilitated the design of new derivatives based on N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine. Molecular modeling techniques allow researchers to predict how structural changes will affect biological activity, enabling faster screening of potential drug candidates. This approach has significantly accelerated the drug discovery process and has led to several promising candidates entering clinical trials.

The compound's role in biochemical research is equally noteworthy. Its unique structure makes it a useful tool for studying enzyme mechanisms and interactions. Researchers have employed N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine as a substrate or inhibitor in various enzymatic assays. This has provided valuable insights into metabolic pathways and has helped identify new targets for therapeutic intervention.

In conclusion, N-(3,4-dimethoxy-5-nitrophenyl)methyl-N-methylhydroxylamine (CAS No. 2229497-54-3) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features make it a versatile intermediate for synthesizing complex molecules, while its reactivity allows for diverse chemical transformations. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and molecular biology studies.